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Compound of Interest

2,4,6-Trimethylheptane-1,7-
Compound Name: o
diamine

cat. No.: B8603010

An In-depth Technical Guide to 2,4,6-
Trimethylheptane-1,7-diamine

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of 2,4,6-trimethylheptane-1,7-
diamine, a branched-chain aliphatic diamine. It details the chemical structure, properties, and
synthesis of this compound, with a focus on its applications in polymer chemistry and as a
versatile building block in organic synthesis. This document consolidates available data to
support its use in research and development settings.

Chemical Structure and Identification

2,4,6-Trimethylheptane-1,7-diamine is a C10 aliphatic diamine characterized by a heptane
backbone with methyl groups at the 2, 4, and 6 positions and primary amine groups at the 1
and 7 positions. The presence of multiple stereocenters implies the existence of several
stereoisomers.

Chemical Structure:

Key Identifiers:
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Identifier Value

CAS Number 64852-28-4[1]

Molecular Formula C1oH24N2[1]

Molecular Weight 172.31 g/mol [1]

IUPAC Name 2,4,6-trimethylheptane-1,7-diamine
Canonical SMILES CC(CC(C)CN)CC(C)CN[1]

InChl Key DZUYFBHCEDQICH-UHFFFAOYSA-N[1]

Physicochemical Properties

Detailed experimental data for the physicochemical properties of 2,4,6-trimethylheptane-1,7-
diamine are not readily available in the public domain. However, properties can be estimated
based on its structure and comparison to similar compounds. For reference, the properties of
the parent hydrocarbon, 2,4,6-trimethylheptane, are provided below.

Table of Properties for 2,4,6-Trimethylheptane (CAS: 2613-61-8):

Property Value

Molecular Formula CioH22

Molecular Weight 142.28 g/mol [2]

Boiling Point 145 °C to 149 °C at 760 mmHg[2][3]
Density 0.721 g/mL[2]

Refractive Index 1.406[2]

Flash Point 36.67 °C (98.00 °F)[3]

Synthesis and Experimental Protocols

The synthesis of 2,4,6-trimethylheptane-1,7-diamine can be achieved through several routes,
primarily involving the reduction of dinitrile or dialdehyde precursors. While a specific detailed
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protocol for this exact molecule is not publicly documented, a representative procedure can be
outlined based on established chemical transformations.

Synthesis via Reductive Amination of 2,4,6-
Trimethylheptane-1,7-dialdehyde

This method involves the conversion of a corresponding dialdehyde to the diamine using
ammonia and a reducing agent.

Experimental Protocol:

e Precursor Synthesis: The precursor, 2,4,6-trimethylheptane-1,7-dialdehyde, can be
synthesized via the oxidation of 2,4,6-trimethylheptane-1,7-diol or through the ozonolysis of
a suitable alkene.

o Reaction Setup: A high-pressure reactor is charged with 2,4,6-trimethylheptane-1,7-
dialdehyde, a suitable solvent (e.g., methanol or ethanol), and a hydrogenation catalyst,
typically Palladium on carbon (Pd/C) or a Platinum catalyst.

» Reductive Amination: The reactor is sealed and purged with nitrogen, then filled with
ammonia to the desired pressure. Hydrogen gas is then introduced. The reaction mixture is
heated and stirred, with the temperature and pressure maintained for a specified duration to
ensure complete conversion.

o Work-up and Purification: After cooling and venting the reactor, the catalyst is removed by
filtration. The solvent and excess ammonia are removed under reduced pressure. The
resulting crude diamine is then purified by vacuum distillation.

Synthesis via Hydrogenation of 2,4,6-Trimethylheptane-
1,7-dinitrile

An alternative route involves the hydrogenation of the corresponding dinitrile.
Experimental Protocol:

e Reaction Setup: A solution of 2,4,6-trimethylheptane-1,7-dinitrile in a solvent such as
methanol or liquid ammonia is placed in a high-pressure autoclave containing a nickel or
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cobalt catalyst.

o Hydrogenation: The autoclave is pressurized with hydrogen and heated. The reaction is run
at elevated temperature and pressure until hydrogen uptake ceases.

« |solation: After cooling and depressurization, the catalyst is filtered off. The solvent is
removed by distillation, and the resulting 2,4,6-trimethylheptane-1,7-diamine is purified by
vacuum distillation.

Applications in Research and Development

The unique branched structure of 2,4,6-trimethylheptane-1,7-diamine makes it a valuable
monomer and synthetic intermediate.

o Polymer Chemistry: As a diamine, it serves as a monomer for the synthesis of polyamides,
polyimides, and polyureas. The methyl branches introduce steric hindrance, which can
reduce the mobility of polymer chains. This structural feature can significantly influence the
mechanical and thermal properties of the resulting polymers, such as flexibility, tensile
strength, and thermal stability, compared to polymers made from linear diamines.[1]

» Organic Synthesis: The two primary amine groups are reactive sites for a variety of chemical
transformations, making it a versatile intermediate for creating more complex molecules.[1]
Potential applications include the synthesis of dyestuffs and specialty chemicals.

e Asymmetric Catalysis: Due to its chiral nature, enantiomerically pure forms of 2,4,6-
trimethylheptane-1,7-diamine could potentially be used as chiral ligands in asymmetric
catalysis to achieve high stereoselectivity in chemical reactions.[1]

Spectral Data

Specific spectral data (NMR, IR, Mass Spectrometry) for 2,4,6-trimethylheptane-1,7-diamine
are not available in public databases. For reference, the spectral data for the parent
hydrocarbon, 2,4,6-trimethylheptane, are accessible through databases such as the NIST
WebBook. Researchers synthesizing this diamine would need to perform their own spectral
analysis for characterization.

Logical Relationships and Workflows
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The following diagram illustrates a generalized synthesis workflow for 2,4,6-trimethylheptane-

1,7-diamine.
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Caption: Synthesis pathways for 2,4,6-trimethylheptane-1,7-diamine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [2,4,6-Trimethylheptane-1,7-diamine chemical structure
and CAS number]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b8603010#2-4-6-trimethylheptane-1-7-diamine-
chemical-structure-and-cas-number]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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and industry. Email: info@benchchem.com
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